molecular formula C11H17ClN2 B8817108 4-(Piperidin-4-YL)aniline hydrochloride

4-(Piperidin-4-YL)aniline hydrochloride

Cat. No.: B8817108
M. Wt: 212.72 g/mol
InChI Key: KCEUFLPGQSCHBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Piperidin-4-yl)aniline hydrochloride is a chemical compound featuring a piperidine ring substituted at the 4-position of an aniline moiety, with the amine group forming a hydrochloride salt. This structure combines the aromatic amine’s reactivity with the piperidine ring’s conformational flexibility, making it valuable in medicinal chemistry and organic synthesis. The hydrochloride salt enhances solubility and stability, facilitating its use in pharmaceutical intermediates .

Properties

Molecular Formula

C11H17ClN2

Molecular Weight

212.72 g/mol

IUPAC Name

4-piperidin-4-ylaniline;hydrochloride

InChI

InChI=1S/C11H16N2.ClH/c12-11-3-1-9(2-4-11)10-5-7-13-8-6-10;/h1-4,10,13H,5-8,12H2;1H

InChI Key

KCEUFLPGQSCHBJ-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1C2=CC=C(C=C2)N.Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues

a. Positional Isomers

  • 2-(Piperidin-4-yl)aniline dihydrochloride (CAS N/A): A positional isomer with the piperidine ring attached to the aniline’s 2-position. Molecular weight: 249.18 g/mol; higher chloride content (dihydrochloride) increases hydrophilicity compared to the mono-salt .
  • 4-(4-(4-Methylpiperazin-1-yl)piperidin-1-yl)aniline (CAS 959795-70-1): Incorporates a methylpiperazine substituent on the piperidine ring. The additional nitrogen enhances hydrogen bonding capacity, improving solubility and possibly CNS penetration .

b. Substituent Variations

  • 4-((1-Methylpiperidin-4-yl)oxy)aniline (CAS 358789-72-7): Replaces the direct piperidine-aniline linkage with an ether bond. This modification increases metabolic stability by reducing enzymatic cleavage but may reduce binding affinity due to altered electron distribution .
  • 2-Isopropoxy-5-methyl-4-(piperidin-4-yl)aniline dihydrochloride (CAS 1802250-63-0): Features isopropoxy and methyl groups on the aromatic ring.

c. Ring System Modifications

  • 4-(Pyrrolidin-1-yl)aniline dihydrochloride (Exact Mass 234.07): Replaces the six-membered piperidine ring with a five-membered pyrrolidine. The smaller ring increases ring strain, affecting conformational flexibility and interaction with planar binding sites (e.g., enzyme active sites) .
  • 4-[4-[(2,4-Dichlorophenyl)methyl]piperazin-1-yl]aniline dihydrochloride (CAS 1431964-90-7): Substitutes piperidine with piperazine and adds a dichlorophenyl group. The piperazine’s additional nitrogen allows for stronger ionic interactions, while the aryl group enhances π-π stacking in receptor binding .
Physicochemical Properties
Compound Molecular Formula Molecular Weight (g/mol) Salt Form Key Features
4-(Piperidin-4-yl)aniline HCl C₁₁H₁₅N₂·HCl ~210.71* Monohydrochloride High solubility, moderate lipophilicity
2-(Piperidin-4-yl)aniline·2HCl C₁₁H₁₈Cl₂N₂ 249.18 Dihydrochloride Higher chloride content, increased hydrophilicity
4-(4-Methylpiperazinyl)aniline C₁₅H₂₂N₄ 258.37 Free base Enhanced solubility via tertiary amine
2-Isopropoxy-5-methyl derivative C₁₅H₂₃Cl₂N₂O 324.27 Dihydrochloride Elevated logP (estimated 2.8) for improved membrane permeability

*Estimated based on structural analogues.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.